Cas no 1040675-62-4 (2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one)

• Product Name: 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• CAS No: 1040675-62-4
• MF: C₂₁H₂₂N₄OS
• MW: 378.490582942963
• CID: 6572162
• PubChem ID: 27377705
• Update Time: 2025-07-22

2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one
• VU0642861-1
• AKOS024508006
• 2-(2-(phenylamino)thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• 1040675-62-4
• 2-(2-anilino-1,3-thiazol-4-yl)-1-(4-phenylpiperazin-1-yl)ethanone
• F5382-0005

• Inchi： 1S/C21H22N4OS/c26-20(25-13-11-24(12-14-25)19-9-5-2-6-10-19)15-18-16-27-21(23-18)22-17-7-3-1-4-8-17/h1-10,16H,11-15H2,(H,22,23)
• InChI Key： ISKRINGLZVXJPX-UHFFFAOYSA-N
• SMILES： S1C(NC2C=CC=CC=2)=NC(=C1)CC(N1CCN(C2C=CC=CC=2)CC1)=O

Computed Properties

• Exact Mass: 378.15143251g/mol
• Monoisotopic Mass: 378.15143251g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.7Ų

Additional information on 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one

Introduction to 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one (CAS No. 1040675-62-4)

The compound 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one, identified by its CAS number 1040675-62-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both phenylamino and piperazine moieties in its structure suggests a high degree of versatility, making it a promising candidate for further exploration in therapeutic interventions.

Recent studies have highlighted the importance of heterocyclic compounds in the development of novel pharmacological agents. The thiazole ring, a key component of this compound, is well-documented for its broad spectrum of biological activities. Thiazole derivatives have been extensively studied for their antimicrobial, antiviral, and anti-inflammatory properties. In particular, the combination of a phenylamino group with a thiazole core has been shown to enhance binding affinity to various biological targets, including enzymes and receptors involved in critical metabolic pathways.

The 4-phenylpiperazine moiety further enriches the pharmacological profile of this compound. Piperazine derivatives are known for their role in central nervous system (CNS) disorders, such as depression and schizophrenia. The phenyl substitution on the piperazine ring modulates its pharmacokinetic properties, improving solubility and bioavailability while maintaining potent receptor interactions. This dual functionality makes 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one an attractive scaffold for designing drugs with enhanced therapeutic efficacy.

In the realm of drug discovery, the structural features of this compound align well with current trends toward multitarget-directed ligands (MTDLs). MTDLs are designed to interact with multiple biological targets simultaneously, offering a synergistic therapeutic effect. The presence of both phenylamino and piperazine groups in 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one positions it as a potential MTDL candidate. Such compounds have shown promise in addressing complex diseases by modulating multiple pathways involved in pathogenesis.

Advances in computational chemistry have also played a pivotal role in the study of this compound. Molecular docking simulations and virtual screening techniques have been employed to predict binding interactions between 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one and various biological targets. These studies have provided valuable insights into its mechanism of action and potential therapeutic applications. For instance, docking studies have suggested that this compound may interact with enzymes such as cytochrome P450 (CYP450) isoforms, which are crucial in drug metabolism.

Experimental validation of these computational predictions has further solidified the interest in this molecule. In vitro assays have demonstrated that derivatives of this compound exhibit inhibitory activity against several key enzymes and receptors relevant to neurological disorders. The precise arrangement of functional groups within its structure allows for selective binding to these targets while minimizing off-target effects. This selectivity is essential for developing drugs with improved safety profiles.

The synthesis of 2-[2-(phenylamino)-1,3-thiazol-4-yl]-1-(4-phenylpiperazin-1-yl)ethan-1-one represents a testament to the progress in synthetic organic chemistry. Modern synthetic methodologies have enabled the efficient construction of complex molecules like this one, often with high yields and purity. The development of novel catalysts and reaction conditions has also facilitated the introduction of diverse functional groups without compromising synthetic efficiency. These advancements are crucial for accelerating the discovery and development of new pharmaceuticals.

Future research directions for this compound include exploring its potential as an intermediate in the synthesis of more complex drug candidates. Additionally, investigating its pharmacokinetic properties will be essential for optimizing dosing regimens and improving therapeutic outcomes. Preclinical studies are planned to evaluate its safety and efficacy in animal models before progressing to human trials.

The broader implications of this research extend beyond individual compounds to the advancement of medicinal chemistry as a whole. The success stories involving molecules like 2-[2-(phenylamino)-1,3-thiazol-4-ylyl]-1-(4-phenoxy)piperazinylethanone (CAS No. 1040675 62 4) underscore the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists. Such collaborations are necessary for translating basic research into tangible therapeutic benefits for patients worldwide.